Cas no 209958-45-2 (3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile)

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile structure
209958-45-2 structure
Product Name:3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile
CAS No:209958-45-2
MF:C12H8N2O
MW:196.20472240448
MDL:MFCD03086206
CID:253386
PubChem ID:2779658
Update Time:2025-04-19

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile
    • 3-(2-formyl-1H-pyrrol-1-yl)benzonitrile(SALTDATA: FREE)
    • 3-(2-formylpyrrol-1-yl)benzonitrile
    • Benzonitrile,3-(2-formyl-1H-pyrrol-1-yl)-
    • AC1MCW1J
    • CTK4E5622
    • MolPort-000-144-917
    • SBB091996
    • VT1252
    • FT-0613550
    • DTXSID60381488
    • AKOS000101556
    • MFCD03086206
    • CS-0118656
    • 209958-45-2
    • SB63067
    • AS-54753
    • SCHEMBL1418950
    • STL411929
    • DB-017586
    • MDL： MFCD03086206
    • Inchi： 1S/C12H8N2O/c13-8-10-3-1-4-11(7-10)14-6-2-5-12(14)9-15/h1-7,9H
    • InChI Key： VDERABPBRHOLJS-UHFFFAOYSA-N
    • SMILES： O=CC1=CC=CN1C1C=CC=C(C#N)C=1

Computed Properties

  • Exact Mass: 196.06400
  • Monoisotopic Mass: 196.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Melting Point: 145°C
  • PSA: 45.79000
  • LogP: 2.16148

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Security Information

  • Hazardous Material transportation number：UN 3439
  • Hazard Category Code： 20/21/22-36-22
  • Safety Instruction： 36/37
  • Hazardous Material Identification： Xn
  • Risk Phrases：R20/21/22
  • Safety Term：S36/37

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(2-Formyl-1H-pyrrol-1-yl)benzonitrile Pricemore >>

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abcr
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